((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)(thiophen-3-yl)methanone

• IUPAC Name: thiophen-3-yl-[3-(triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• InChI: InChI=1S/C14H16N4OS/c19-14(10-3-6-20-9-10)17-11-1-2-12(17)8-13(7-11)18-15-4-5-16-18/h3-6,9,11-13H,1-2,7-8H2
• InChI Key: WUIGEGMCAPAFSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CSC=C3)N4N=CC=N4
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol

Description

The compound contains several functional groups including a 1,2,3-triazole ring, an azabicyclo[3.2.1]octane ring, and a thiophene ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The azabicyclo[3.2.1]octane is a fused bicyclic structure, and the thiophene is a five-membered ring with a sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich thiophene ring and the electron-deficient triazole ring. These could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the thiophene ring could increase its lipophilicity, while the triazole ring could participate in hydrogen bonding.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Without more information, it’s difficult to predict the exact mechanism.

Future Directions

Future research could focus on synthesizing this compound and studying its chemical and biological properties. It could also be interesting to explore its potential applications in fields like medicinal chemistry.